Cas no 1092286-38-8 (6-Chloro-1-N-cyclopropylbenzene-1,2-diamine)

• Product Name: 6-Chloro-1-N-cyclopropylbenzene-1,2-diamine
• CAS No: 1092286-38-8
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 1081231
• PubChem ID: 33788639
• Update Time: 2025-06-11

6-Chloro-1-N-cyclopropylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N1-cyclopropylbenzene-1,2-diamine
• 3-chloro-2-N-cyclopropylbenzene-1,2-diamine
• 3-chloro-N2-cyclopropyl-1,2-Benzenediamine
• 1092286-38-8
• DTXSID401267261
• SCHEMBL16787425
• DA-23715
• EN300-45083
• AKOS009237199
• 6-chloro-1-N-cyclopropylbenzene-1,2-diamine
• 6-Chloro-1-N-cyclopropylbenzene-1,2-diamine

• MDL： MFCD10691312
• Inchi： 1S/C9H11ClN2/c10-7-2-1-3-8(11)9(7)12-6-4-5-6/h1-3,6,12H,4-5,11H2
• InChI Key： GBKUNNPKDPXREU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1NC1CC1)N

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų

6-Chloro-1-N-cyclopropylbenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Chloro-1-N-cyclopropylbenzene-1,2-diamine

Research Brief on 6-Chloro-1-N-cyclopropylbenzene-1,2-diamine (CAS: 1092286-38-8): Recent Advances and Applications

6-Chloro-1-N-cyclopropylbenzene-1,2-diamine (CAS: 1092286-38-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. Recent literature highlights its role in the development of kinase inhibitors and other therapeutic agents, underscoring its relevance in modern medicinal chemistry.

Recent research has focused on the synthesis and optimization of 6-Chloro-1-N-cyclopropylbenzene-1,2-diamine derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility in the design of selective kinase inhibitors, which are critical for targeting cancer pathways. The study employed computational modeling and in vitro assays to evaluate the binding affinity and selectivity of these derivatives, revealing promising results for further preclinical development.

Another significant advancement involves the use of 6-Chloro-1-N-cyclopropylbenzene-1,2-diamine in the synthesis of novel antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could pave the way for new antibiotics in an era of increasing antimicrobial resistance.

In addition to its therapeutic potential, 6-Chloro-1-N-cyclopropylbenzene-1,2-diamine has also been investigated for its role in chemical biology tools. A recent publication in ACS Chemical Biology (2023) described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. This application leverages the compound's stability and reactivity, providing researchers with a valuable tool for studying oxidative stress-related diseases.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 6-Chloro-1-N-cyclopropylbenzene-1,2-diamine-based compounds. Current efforts are directed toward improving yield and purity, as well as addressing potential toxicity concerns. Collaborative research between academic institutions and pharmaceutical companies is expected to drive further innovations in this area.

In conclusion, 6-Chloro-1-N-cyclopropylbenzene-1,2-diamine (CAS: 1092286-38-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibitors to antimicrobial agents and chemical probes, highlighting its broad utility. Ongoing research aims to overcome existing limitations and unlock its full potential in drug discovery and development.